Cas no 1896600-43-3 (2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine
• CAS No: 1896600-43-3
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6580349
• PubChem ID: 116818440
• Update Time: 2025-06-12

2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine
• 1896600-43-3
• EN300-1746487

• Inchi： 1S/C9H17N3/c1-7-5-8(11-12(7)4)9(2,3)6-10/h5H,6,10H2,1-4H3
• InChI Key： WMFOZSCZXSCKNZ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(C)(C)CN)=N1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine

Professional Introduction to 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine (CAS No. 1896600-43-3)

2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1896600-43-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its versatility in biological activities and interactions.

The< strong>pyrazole ring in 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine is a key feature that contributes to its pharmacological relevance. Pyrazole derivatives are widely studied for their role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The dimethyl substitution at the 1 and 5 positions of the pyrazole ring enhances its stability and reactivity, making it a valuable scaffold for further chemical modifications.

The N-terminal amine group in the compound also plays a crucial role in its chemical behavior. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical reactions, which makes them important for drug design. The presence of the methyl group at the 2-position of the propyl chain adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>pyrazole derivatives in the development of novel therapeutic agents. Studies have shown that compounds containing pyrazole moieties exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects. The structural flexibility of the pyrazole ring allows for the introduction of various substituents that can modulate its biological activity, making it an attractive scaffold for drug discovery.

In particular, research has demonstrated that modifications at specific positions on the pyrazole ring can significantly alter the pharmacological profile of these compounds. For instance, substituents at the 3-position can enhance binding affinity to target proteins, while substitutions at other positions can influence metabolic pathways and drug clearance rates. This underscores the importance of< strong>structural optimization in developing effective pharmaceuticals.

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of< strong>catalysts and transition metals has been particularly effective in facilitating key transformations while maintaining regioselectivity and stereochemical integrity.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its ability to interact with biological targets suggests potential therapeutic applications in areas such as pain management and neurodegenerative diseases. Additionally, its structural features make it a suitable candidate for further derivatization to enhance specific pharmacological effects.

The< strong>drug discovery process continues to evolve with the integration of computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly identify promising candidates like 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine based on their structural features and predicted biological activities. Such innovations are accelerating the development of novel therapeutics that address unmet medical needs.

In conclusion, 2-(1,5-dimethyl-1H-pyrazol-3-yl)-2-methylpropan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. The compound's< strong>pyrazole moiety, combined with strategic substitutions, makes it a versatile scaffold for drug development. As research progresses, this compound is expected to contribute valuable insights into the design and optimization of next-generation pharmaceuticals.